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Compound of Interest

Compound Name: Dodecanedioic acid-d4

Cat. No.: B15558155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dodecanedioic acid-d4, a

deuterated form of dodecanedioic acid. This document is intended for researchers, scientists,

and professionals in drug development who utilize stable isotope-labeled compounds for

metabolic research and quantitative analysis.

Core Chemical Data
Dodecanedioic acid-d4 is a stable isotope-labeled version of dodecanedioic acid, where four

hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it a valuable

tool in mass spectrometry-based analytical methods.
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Property Value Reference

CAS Number 97543-02-7 [1][2][3]

Chemical Formula C₁₂H₁₈D₄O₄ [1]

Molecular Weight 234.33 g/mol [1]

Synonyms

1,12-Dodecanedioic-2,2,11,11-

d4 acid, Dodecanedioic Acid-

d4

[1][2]

Isotopic Enrichment ≥98 atom % D [1][2]

Chemical Purity ≥95-98% [4][5]

Metabolic Pathway of Dodecanedioic Acid
Dodecanedioic acid, and by extension its deuterated analog, is primarily metabolized through

the omega-oxidation (ω-oxidation) pathway. This metabolic route serves as an alternative to

the more common beta-oxidation of fatty acids, particularly for medium-chain fatty acids. The

process occurs in the smooth endoplasmic reticulum of the liver and kidneys.[6][7][8]

The key steps of omega-oxidation are:

Hydroxylation: The terminal methyl group (ω-carbon) of the fatty acid is hydroxylated by a

cytochrome P450 mixed-function oxidase, requiring NADPH and molecular oxygen.[6][7][8]

Oxidation to Aldehyde: The resulting hydroxyl group is then oxidized to an aldehyde by

alcohol dehydrogenase.[6][7]

Oxidation to Carboxylic Acid: Finally, the aldehyde group is oxidized to a carboxylic acid by

aldehyde dehydrogenase, forming a dicarboxylic acid.[6][7]

The resulting dicarboxylic acid can then be further metabolized via beta-oxidation from both

ends of the molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.cdnisotopes.com/ca/d-5089
https://www.cdnisotopes.com/media/catalog/pdf/CAT_CDN_WEB_2017_USA_v3.pdf
https://www.lgcstandards.com/CR/en/1-12-Dodecanedioic-2-2-11-11-d4-Acid/p/TRC-D494531?queryID=a0e09d3c11b1e3d263790212508df7c1
https://www.cdnisotopes.com/ca/d-5089
https://www.cdnisotopes.com/ca/d-5089
https://www.cdnisotopes.com/ca/d-5089
https://www.cdnisotopes.com/media/catalog/pdf/CAT_CDN_WEB_2017_USA_v3.pdf
https://www.cdnisotopes.com/ca/d-5089
https://www.cdnisotopes.com/media/catalog/pdf/CAT_CDN_WEB_2017_USA_v3.pdf
https://www.carlroth.com/be/en/research-chemicals/112-dodecanedioic-221111-d4-acid/p/3326.4
https://www.lgcstandards.com/VN/en/1-12-Dodecanedioic-2-2-11-11-d4-Acid/p/CDN-D-5089?queryID=0411b864ca5f8d47749b92e5058352bf
https://byjus.com/neet/omega-oxidation-of-fatty-acids/
https://www.humpath.com/fatty-acid-omega-oxidation
https://microbenotes.com/omega-oxidation-%CF%89-oxidation-of-fatty-acid/
https://byjus.com/neet/omega-oxidation-of-fatty-acids/
https://www.humpath.com/fatty-acid-omega-oxidation
https://microbenotes.com/omega-oxidation-%CF%89-oxidation-of-fatty-acid/
https://byjus.com/neet/omega-oxidation-of-fatty-acids/
https://www.humpath.com/fatty-acid-omega-oxidation
https://byjus.com/neet/omega-oxidation-of-fatty-acids/
https://www.humpath.com/fatty-acid-omega-oxidation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endoplasmic Reticulum Mitochondria

Dodecanedioic Acid ω-Hydroxy Dodecanedioic Acid

Cytochrome P450
NADPH, O₂

ω-Aldehyde Dodecanedioic Acid

Alcohol
Dehydrogenase Dodecanedioic Acid

Aldehyde
Dehydrogenase β-OxidationTransport Acetyl-CoA

Chain Shortening
Krebs Cycle

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

LC-MS/MS Analysis

Data Processing

Plasma Sample (100 µL)

Add Dodecanedioic
Acid-d4 (10 µL)

Protein Precipitation
(Acetonitrile)

Centrifugation

Evaporation

Reconstitution

LC Separation
(C18 Column)

MS/MS Detection
(MRM Mode)

Peak Integration

Calibration Curve
Construction

Quantification

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15558155?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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